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Compound of Interest

Compound Name:
(3-Amino-4-hydroxyphenyl)acetic

acid

Cat. No.: B130158 Get Quote

An In-depth Technical Guide to (3-Amino-4-
hydroxyphenyl)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3-Amino-4-
hydroxyphenyl)acetic acid, a molecule of interest in various scientific domains. This

document details its chemical identity, physicochemical properties, and explores the biological

activities of structurally related compounds, offering insights for researchers and professionals

in drug development.

Chemical Identity and Properties
(3-Amino-4-hydroxyphenyl)acetic acid is a substituted aromatic amino acid derivative. Its

core structure consists of a phenylacetic acid backbone with both an amino and a hydroxyl

group attached to the phenyl ring.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

CAS Number 38196-08-6

Molecular Formula C₈H₉NO₃

IUPAC Name 2-(3-amino-4-hydroxyphenyl)acetic acid

Molecular Weight 167.16 g/mol

Canonical SMILES C1=CC(=C(C=C1CC(=O)O)N)O

InChI Key AOZKIUFHHMUPGU-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value

XLogP3-AA 0.3

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 2

Exact Mass 167.058243 g/mol

Monoisotopic Mass 167.058243 g/mol

Topological Polar Surface Area 83.6 Å²

Heavy Atom Count 12

Complexity 172

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (3-Amino-4-
hydroxyphenyl)acetic acid is not readily available in the surveyed literature, the synthesis of

structurally similar compounds provides valuable insights into potential synthetic routes. The

synthesis of related compounds, such as 3-((4-hydroxyphenyl)amino)propanoic acid
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derivatives, often involves the reaction of a substituted aminophenol with a suitable carboxylic

acid or its derivative.

A general plausible synthetic approach for (3-Amino-4-hydroxyphenyl)acetic acid could

involve the nitration of 4-hydroxyphenylacetic acid, followed by the reduction of the nitro group

to an amino group. The starting material, 4-hydroxyphenylacetic acid, can be synthesized

through various methods, including the biotransformation of related phenolic compounds.

Biological Activity and Potential Applications
Direct research on the biological activity and signaling pathways of (3-Amino-4-
hydroxyphenyl)acetic acid is limited. However, extensive research on structurally related

molecules provides a strong basis for predicting its potential pharmacological relevance.

Antimicrobial and Anticancer Potential
Derivatives of 3-((4-hydroxyphenyl)amino)propanoic acid have demonstrated significant

antimicrobial activity against multidrug-resistant bacterial and fungal pathogens. These

compounds have also been investigated for their anticancer properties, with studies showing

they can reduce the viability of cancer cells and suppress cell migration. The presence of the 4-

hydroxyphenyl moiety is believed to contribute to these activities, suggesting that (3-Amino-4-
hydroxyphenyl)acetic acid could serve as a scaffold for the development of novel

antimicrobial and anticancer agents.

Cardiovascular and Bone Health
4-Hydroxyphenylacetic acid (4-HPA), a closely related compound, has been shown to possess

antithrombotic effects. Mechanistic studies suggest that 4-HPA exerts its antithrombotic activity

by inducing autophagy through the inhibition of the PI3K/AKT/mTOR signaling pathway.

Furthermore, 4-HPA has been found to inhibit osteoclastogenesis, the process of bone

resorption, by reducing the accumulation of reactive oxygen species (ROS). This is achieved

through the regulation of the Nrf2 pathway, which in turn inhibits the NF-κB and MAPK

signaling pathways. These findings suggest a potential role for 4-HPA and its derivatives in the

treatment of osteoporosis.

Biosynthesis and Metabolism
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In microorganisms, the biosynthesis of L-p-hydroxyphenylglycine, another related compound,

originates from the shikimic acid pathway. The metabolism of various hydroxyphenylacetic

acids is an active area of research, with studies indicating their formation from the microbial

metabolism of aromatic amino acids and polyphenolic compounds in the gut. 3-

Hydroxyphenylacetic acid is a known metabolite of rutin and is involved in the tyrosine

metabolism pathway.

Logical Relationships in Biological Pathways
The biological activities of compounds structurally related to (3-Amino-4-
hydroxyphenyl)acetic acid often involve the modulation of key signaling pathways. The

following diagrams illustrate these relationships.
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Caption: 4-HPA antithrombotic signaling pathway.
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Caption: 4-HPA inhibition of osteoclastogenesis.

Future Directions
The structural similarity of (3-Amino-4-hydroxyphenyl)acetic acid to compounds with

established biological activities makes it a compelling candidate for further investigation. Future

research should focus on developing a robust and scalable synthesis protocol for this specific

molecule. Subsequently, comprehensive screening for its antimicrobial, anticancer,
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antithrombotic, and anti-osteoporotic properties is warranted. Elucidating the specific signaling

pathways modulated by (3-Amino-4-hydroxyphenyl)acetic acid will be crucial for

understanding its mechanism of action and potential therapeutic applications. The insights

gained from such studies could pave the way for the development of novel therapeutics for a

range of diseases.

To cite this document: BenchChem. [(3-Amino-4-hydroxyphenyl)acetic acid CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130158#3-amino-4-hydroxyphenyl-acetic-acid-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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